Cas no 76444-55-8 (1-Propanone,1-(2,4-dihydroxy-6-methoxy-3,5-dimethylphenyl)-3-phenyl-)

1-Propanone,1-(2,4-dihydroxy-6-methoxy-3,5-dimethylphenyl)-3-phenyl- structure
76444-55-8 structure
Product Name:1-Propanone,1-(2,4-dihydroxy-6-methoxy-3,5-dimethylphenyl)-3-phenyl-
CAS No:76444-55-8
MF:C18H20O4
MW:300.349005699158
CID:566985
PubChem ID:131162
Update Time:2025-04-19

1-Propanone,1-(2,4-dihydroxy-6-methoxy-3,5-dimethylphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4-dihydroxy-6-methoxy-3,5-dimethylphenyl)-3-phenylpropan-1-one
    • 1-Propanone,1-(2,4-dihydroxy-6-methoxy-3,5-dimethylphenyl)-3-phenyl-
    • angoletin
    • DTXSID00227255
    • 2',4'-Dihydroxy-6'-methoxy-3',5'-dimethyldihydrochalcone
    • CHEBI:139441
    • MEGxp0_001393
    • LMPK12120491
    • ON-III compound
    • BRD-K04355583-001-01-2
    • 1-Propanone, 1-(2,4-dihydroxy-6-methoxy-3,5-dimethylphenyl)-3-phenyl-
    • ACon1_001290
    • 76444-55-8
    • NCGC00180663-01
    • CHEMBL452234
    • Inchi: 1S/C18H20O4/c1-11-16(20)12(2)18(22-3)15(17(11)21)14(19)10-9-13-7-5-4-6-8-13/h4-8,20-21H,9-10H2,1-3H3
    • InChI Key: HBRYKWADRULLHU-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C)=C(C(C)=C(C=1C(CCC1C=CC=CC=1)=O)O)O

Computed Properties

  • Exact Mass: 300.1362
  • Monoisotopic Mass: 300.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Density: 1.193
  • Boiling Point: 491.6°C at 760 mmHg
  • Flash Point: 177.7°C
  • Refractive Index: 1.595
  • PSA: 66.76

1-Propanone,1-(2,4-dihydroxy-6-methoxy-3,5-dimethylphenyl)-3-phenyl- Security Information

  • Hazard Category Code: 50
  • Safety Instruction: 61
  • Hazardous Material Identification: N
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